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Compound of Interest

Compound Name: 3,6-Dimethylpyrazine-2-thiol

CAS No.: 5788-49-8

Cat. No.: B1230316

Get Quote

Introduction: The Architecture of Savory
3,6-Dimethylpyrazine-2-thiol (CAS: 5788-49-8) represents a high-impact class of sulfur-

containing pyrazines critical for authentic savory profile development. Unlike simple

alkylpyrazines (which provide "nutty" or "roasted" top notes), the introduction of a thiol (-SH)

group at the 2-position creates a dual-modal sensory effect: it bridges the gap between roasted

aromatics and meaty/brothy depth.

Found naturally in Katsuobushi (dried, fermented, and smoked skipjack tuna), this compound is

a key driver of the kokumi sensation—the feeling of "mouthfulness" and continuity in flavor—

making it an essential tool for formulating plant-based meat analogues, complex bouillons, and

high-fidelity savory snacks.
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Parameter Detail

IUPAC Name 3,6-Dimethylpyrazine-2-thiol

Synonyms
2,5-Dimethyl-3-mercaptopyrazine; 3,6-Dimethyl-

2(1H)-pyrazinethione

CAS Number 5788-49-8

Molecular Formula C₆H₈N₂S

Molecular Weight 140.21 g/mol

Appearance Pale yellow solid or crystalline powder

Solubility
Soluble in ethanol, propylene glycol (PG),

triacetin; slightly soluble in water

Sensory Threshold Extremely low (ppb range); high impact

Mechanism of Action & Sensory Profile
The efficacy of 3,6-Dimethylpyrazine-2-thiol lies in its ability to modulate the Maillard reaction

pathway perception.

The Thiol-Pyrazine Synergy
While the pyrazine ring contributes the characteristic "browned" note associated with high-heat

cooking (140°C+), the thiol group introduces a "sulfury" dimension that mimics the breakdown

of cysteine and methionine in muscle tissue.

At Low Concentration (<50 ppb): Enhances umami perception, adds "boiled chicken" or

"slow-cooked" depth.

At Medium Concentration (50–500 ppb): Distinct roasted meat, popcorn, and hazelnut skins.

At High Concentration (>1 ppm): Sulfurous, rubbery, over-roasted coffee notes (off-flavor

risk).
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The following diagram illustrates how 3,6-Dimethylpyrazine-2-thiol interacts with other key

flavor components to build a complete savory profile.
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Figure 1: Interaction network showing 3,6-Dimethylpyrazine-2-thiol as a bridge between basic

roasted notes and complex savory sensations.

Application Protocols
Handling & Stock Solution Preparation
Safety Note: This compound is a potent thiol. All handling must occur in a fume hood. Use

nitrile gloves. Stability Warning: Thiols are prone to oxidation, forming disulfides (dimers) which

have significantly different (often weaker) sensory profiles.

Protocol: 1.0% Stock Solution in Propylene Glycol (PG)
Environment: Purge headspace of all storage containers with Nitrogen (N₂) or Argon.

Weighing: Accurately weigh 0.10 g of 3,6-Dimethylpyrazine-2-thiol into a 20 mL amber

glass vial.

Solvent Addition: Add 9.90 g of Propylene Glycol (food grade).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1230316/docs?utm_src=pdf-body#application-note-3-6-dimethylpyrazine-2-thiol-in-savory-flavor-development
https://www.benchchem.com/product/b1230316/docs?utm_src=pdf-body-img#application-note-3-6-dimethylpyrazine-2-thiol-in-savory-flavor-development
https://www.benchchem.com/product/b1230316/docs?utm_src=pdf-body#application-note-3-6-dimethylpyrazine-2-thiol-in-savory-flavor-development
https://www.benchchem.com/product/b1230316/docs?utm_src=pdf-body#application-note-3-6-dimethylpyrazine-2-thiol-in-savory-flavor-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Vortex for 30 seconds or sonicate for 5 minutes at room temperature until fully

dissolved.

Storage:

Transfer to small aliquots (e.g., 2 mL) to minimize headspace.

Flush with N₂ before sealing.

Store at -20°C. Shelf life: 6 months.

Dosage Guidelines
Due to its low threshold, precise dosing is critical.

Application Matrix
Recommended Dosage
(ppb)

Sensory Objective

Chicken Broth 20 – 50 ppb

Enhance "boiled" meaty

character; reduce metallic off-

notes.

Beef Gravy 100 – 300 ppb
Add "roasted" depth; bridge

onion/garlic notes.

Plant-Based Burger 200 – 600 ppb
Mask "beany" notes; mimic

sulfurous meat degradation.

Savory Snacks 500 – 1500 ppb
High-impact "roasted/popcorn"

top note.

Incorporation Workflow: Plant-Based Meat Analogue
This protocol demonstrates how to incorporate the thiol to maximize retention during thermal

processing.
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Stability Strategy

Base Matrix Preparation
(TVP + Water + Binder)

High Shear Mixing
(Homogenization)

Fat Phase Preparation
(Coconut/Sunflower Oil)

Flavor Addition Step
(Critical Control Point)

 Dissolve Thiol in Oil
Protects from Oxidation

 Add Late in Process

Forming/Patty Shaping

Thermal Processing
(Grill/Oven)

Click to download full resolution via product page

Figure 2: Optimal incorporation workflow for plant-based matrices. Dissolving the thiol in the fat

phase protects it from early oxidation and water-soluble degradation.

Step-by-Step:

Lipid Carrier: Dilute the 1% Stock Solution into the fat phase (e.g., coconut oil) of the

formulation rather than the water phase. The hydrophobic environment protects the thiol

group.
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Late Addition: Add the flavor-fat mixture at the latest possible stage of mixing (just before

forming) to minimize exposure to shear stress and oxygen.

pH Check: Ensure the matrix pH is slightly acidic to neutral (pH 5.5–7.0). Alkaline conditions

(pH > 8) accelerate thiol oxidation.

Troubleshooting & Optimization
Common Issues

Problem Root Cause Corrective Action

Loss of Impact Oxidation to disulfide

Check stock age. Ensure N₂

flush. Add antioxidant (e.g.,

0.05% Ascorbic Acid) to the

water phase.

"Rubber/Tire" Note Overdosing

Reduce dosage by 50%. The

curve is steep; small changes

have huge effects.

Fading over Shelf Life Interaction with packaging

Use high-barrier packaging

(EVOH/Alu-foil). Thiols can

permeate standard PE.

Stability Testing Protocol
To validate the flavor stability in your final product:

Control: Freshly prepared sample.

Test: Sample incubated at 40°C for 2 weeks (accelerated aging).

Sensory Evaluation: Triangle test (ISO 4120:2004) with a trained panel (n=12). Focus on

"meaty intensity" vs. "oxidized/cardboard" notes.

Chemical Validation: GC-MS/Olfactometry (GC-O) to track the depletion of the thiol peak and

appearance of the disulfide peak.
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Regulatory & Safety
Important: 3,6-Dimethylpyrazine-2-thiol is a potent flavor substance.

Regulatory Status: Users must verify the specific regulatory status (FEMA GRAS, EU Flavis,

or local equivalent) for their specific region and application. It is naturally occurring in foods

like dried bonito (Katsuobushi) and fermented soy, which may allow for "Natural Flavor"

labeling depending on the source and isolation method.

Purity: Ensure the material is Food Grade (FCC or equivalent) with >98% purity.

Handling: Material Safety Data Sheet (MSDS/SDS) should be reviewed before use. Avoid

inhalation of dust/vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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